Cas no 568553-08-2 (3-(1-Methyl-2-phenyl-1H-indol-3-yl)-3-oxopropanenitrile)

• Product Name: 3-(1-Methyl-2-phenyl-1H-indol-3-yl)-3-oxopropanenitrile
• CAS No: 568553-08-2
• MF: C₁₈H₁₄N₂O
• MW: 274.316564083099
• CID: 347689
• PubChem ID: 2404762
• Update Time: 2025-06-07

3-(1-Methyl-2-phenyl-1H-indol-3-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanenitrile, 1-methyl-b-oxo-2-phenyl-
• 3-(1-METHYL-2-PHENYL-1H-INDOL-3-YL)-3-OXO-PROPIONITRILE
• 3-(1-methyl-2-phenylindol-3-yl)-3-oxopropanenitrile
• AC1M6SRE
• AC1Q3ZJK
• AG-F-99998
• CTK5A5795
• Enamine_005008
• MolPort-002-464-346
• CS-0219892
• DTXSID10368527
• SR-01000040669-1
• EN300-05230
• AKOS027391047
• 3-(1-methyl-2-phenyl-3-indolyl)-3-oxopropanenitrile
• SMR000348628
• cid_2404762
• MLS001005254
• IDI1_007595
• HMS1408D14
• CHEMBL1464186
• 3-keto-3-(1-methyl-2-phenyl-indol-3-yl)propionitrile
• 568553-08-2
• Z56896154
• 3-(1-methyl-2-phenyl-1H-indol-3-yl)-3-oxopropanenitrile
• HMS2694A04
• SR-01000040669
• BDBM80793
• 3-(1-methyl-2-phenyl-indol-3-yl)-3-oxidanylidene-propanenitrile
• DB-303687
• G35405
• 3-(1-Methyl-2-phenyl-1H-indol-3-yl)-3-oxopropanenitrile

• MDL： MFCD03970364
• Inchi： 1S/C18H14N2O/c1-20-15-10-6-5-9-14(15)17(16(21)11-12-19)18(20)13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key： PDGSUVUSLPTBIF-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C2C=CC=CC=2N(C)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 274.110613074g/mol
• Monoisotopic Mass: 274.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 3-(1-Methyl-2-phenyl-1H-indol-3-yl)-3-oxopropanenitrile

Introduction to 3-(1-Methyl-2-phenyl-1H-indol-3-yl)-3-oxopropanenitrile (CAS No. 568553-08-2)

3-(1-Methyl-2-phenyl-1H-indol-3-yl)-3-oxopropanenitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 568553-08-2, represents a unique structural motif that has been extensively explored for its potential biological activities. The presence of a nitrile group and an indole core makes this molecule particularly intriguing for researchers seeking novel pharmacophores.

The indole scaffold is well-known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In particular, derivatives of indole have been widely studied for their ability to modulate various cellular pathways. The addition of a methyl and phenyl group to the indole ring in 3-(1-Methyl-2-phenyl-1H-indol-3-yl)-3-oxopropanenitrile further enhances its structural complexity and potential for biological interaction.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. These tools have been instrumental in identifying 3-(1-Methyl-2-phenyl-1H-indol-3-yl)-3-oxopropanenitrile as a promising candidate for further investigation. The compound's ability to interact with biological targets such as enzymes and receptors has been a focal point of numerous studies.

In the realm of drug discovery, the development of novel heterocyclic compounds like 3-(1-Methyl-2-phenyl-1H-indol-3-yl)-3-oxopropanenitrile is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The nitrile group, in particular, has been shown to enhance binding affinity and metabolic stability, making it an attractive feature for drug design. Current research is exploring how this group can be optimized to maximize biological activity while minimizing side effects.

One of the most exciting areas of research involving 3-(1-Methyl-2-phenyl-1H-indol-3-yl)-3-oxopropanenitrile is its potential application in oncology. Studies have suggested that this compound may exhibit inhibitory effects on key enzymes involved in cancer cell proliferation and survival. By targeting these pathways, researchers hope to develop new therapeutic strategies that are more effective than existing treatments. The compound's ability to selectively interact with cancer cells without harming healthy tissue is a significant advantage.

The synthesis of 3-(1-Methyl-2-phenyl-1H-indol-3-yll)-3-oxypropanenitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for subsequent biological testing. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex indole core.

As the field of medicinal chemistry continues to evolve, the demand for innovative compounds like 3-(1-Methyl--2--phenyl--1H--indol--y]-l)--oxypropanenitrile remains high. Researchers are constantly seeking new ways to leverage natural product-inspired scaffolds to develop next-generation therapeutics. The unique combination of structural features in this compound makes it a valuable asset in the quest for new treatments.

The potential applications of 3-(l-Methyl--2--phenyl-lH--indol--y]-l)--oxypropanenitrile extend beyond oncology. Preliminary studies have also explored its effects on neurological disorders, where the indole moiety has shown promise in modulating neurotransmitter systems. By understanding how this compound interacts with biological targets at a molecular level, scientists can design more targeted therapies with fewer off-target effects.

In conclusion, 3-(l-Methyl--2--phenyl-lH--indol--y]-l)--oxypropanenitrile (CAS No. 568553-l08-l) is a highly promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in the discovery and development of new drugs.